Cas no 7733-58-6 (3-(4-Hydroxy-3,5-dimethylphenyl)propanoic Acid)

• Product Name: 3-(4-Hydroxy-3,5-dimethylphenyl)propanoic Acid
• CAS No: 7733-58-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD11188349
• CID: 2083810
• PubChem ID: 10352609
• Update Time: 2025-04-21

3-(4-Hydroxy-3,5-dimethylphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxy-3,5-dimethylphenyl)propanoic Acid
• 3.5-Dimethyl-4-hydroxyhydrozimtsaeure
• 5659AJ
• SY026461
• 3-(4-Hydroxy-3,5-dimethylphenyl)propanoicAcid
• Benzenepropanoic acid, 4-hydroxy-3,5-dimethyl-
• CS-0209675
• CS-11613
• AC1677
• MFCD11188349
• 7733-58-6
• AKOS009241470
• DA-41388
• SCHEMBL3580792
• EN300-1827254

• MDL： MFCD11188349
• Inchi： 1S/C11H14O3/c1-7-5-9(3-4-10(12)13)6-8(2)11(7)14/h5-6,14H,3-4H2,1-2H3,(H,12,13)
• InChI Key： ZDRQAOYVLZNSRC-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C=C1C)CCC(=O)O

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 2.1

Experimental Properties

• PSA: 57.53000
• LogP: 2.02620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids